Cas no 470-67-7 (Isocineole)

Isocineole Properties

Names and Identifiers

• 1,4-Cineole
• 1-Isopropyl-4-methyl-7-oxabicyclo[2.2.1]heptane
• 1-Methyl-4-(1-methylethyl)-7-oxabicyclo[2.2.1]heptane
• 1.4-Cineole
• 1-methyl-4-propan-2-yl-7-oxabicyclo[2.2.1]heptane
• CINEOLE, 1,4-(SG)
• 1-(2-methylethyl)-4-methyl-7-oxabicyclo[2.2.1]heptane
• 1,4-Cineol
• 1,4-Cineole (natural)
• 1,4-EPOXY-P-MENTHANE
• 1-isopropyl-4-methyl-7-oxa-bicyclo[2.2.1]heptane
• FEMA No. 3658
• Isocineole
• p-Menthane,1,4-epoxy
• Isocineple
• 1-Isopropyl-4-methyl-7-oxabicyclo(2.2.1)heptane
• (1s,4s)-1-methyl-4-(propan-2-yl)-7-oxabicyclo[2.2.1]heptane
• +Expand

• MDL： MFCD00209502
• InChIKey： RFFOTVCVTJUTAD-AOOOYVTPSA-N
• Inchi： 1S/C10H18O/c1-8(2)10-6-4-9(3,11-10)5-7-10/h8H,4-7H2,1-3H3
• SMILES： CC(C12CCC(C)(CC1)O2)C

Computed Properties

• Exact Mass: 154.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.135765
• Heavy Atom Count: 11
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 2.74410
• PSA: 9.23000
• Refractive Index: n20/D 1.445(lit.)
  n20/D 1.447
• Boiling Point: 65 °C/16 mmHg(lit.)
• Melting Point: −46 °C (lit.)
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• FEMA: 3658
• Color/Form: colorless liquid
• Solubility: Insoluble in water
• Density: 0.887 g/mL at 25 °C(lit.)

Related Categories

• Monoterpenoids